Glybomine A
Overview
Description
Glybomine A is a natural product found in Glycosmis pentaphylla with data available.
Scientific Research Applications
Glycomics and Carbohydrate Microarrays
Glycomics, the study of carbohydrate interactions, is an emerging field. A key challenge in glycomics is obtaining pure carbohydrates for study. Microarrays offer a platform for high-throughput screening of carbohydrate interactions, using minimal material. This approach has applications in identifying vaccine candidates, evaluating antibiotics, and detecting pathogenic bacteria. Glybomine A's role in this context could be significant, especially in streamlining the construction of carbohydrate arrays (Brun, Disney, & Seeberger, 2006).
Glycomimetics and Therapeutic Applications
Glycomimetics, which are structurally altered sugar analogues, offer potential in mimicking carbohydrate activities. Structural modifications in glycomimetics, like Glybomine A, aim to enhance target affinity and improve drug-like properties. This research field blends synthetic chemistry with therapeutic applications, opening doors to new drugs and treatments (Compain, 2018).
Glycan Arrays in Bioanalytical Applications
Glycan arrays are essential in studying interactions between carbohydrates and proteins. They have varied applications in biomedical research, including influenza strain surveillance, biomarker identification for cancer and infections, and immune response profiling to vaccines. Glybomine A could play a role in these applications by contributing to the development of more efficient glycan arrays (Geissner & Seeberger, 2016).
Glycoscience and Industrial Applications
Glycoscience, intersecting biology and chemistry, leads to various industrial applications. It leverages the physical and biological properties of carbohydrates like Glybomine A for developing high-value products with new functionalities. This includes potential new therapies and diagnostic tools (Corolleur, Level, Matt, & Pérez, 2020).
Chemical Glycobiology
Chemical tools in glycobiology, including synthetic oligosaccharides and glycoconjugates, are crucial for understanding the biological functions of carbohydrates. Glybomine A, as part of this research, can help in developing therapeutic agents and small molecule inhibitors for carbohydrate recognition and biosynthesis (Bertozzi & Kiessling, 2001).
properties
Product Name |
Glybomine A |
|---|---|
Molecular Formula |
C15H15NO2 |
Molecular Weight |
241.28 g/mol |
IUPAC Name |
2,5-dimethoxy-3-methyl-9H-carbazole |
InChI |
InChI=1S/C15H15NO2/c1-9-7-10-12(8-14(9)18-3)16-11-5-4-6-13(17-2)15(10)11/h4-8,16H,1-3H3 |
InChI Key |
QZDZVZYFGAXQRH-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1OC)NC3=C2C(=CC=C3)OC |
Canonical SMILES |
CC1=CC2=C(C=C1OC)NC3=C2C(=CC=C3)OC |
synonyms |
glybomine A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2E,4E)-11-(3,4-methylenedioxyphenyl)-2,4-undecadienoyl]pyrrolidine](/img/structure/B1246741.png)
